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Compound of Interest

Compound Name:
4-(6-Chloropyrazin-2-yl)-3-

methylbenzoic acid

CAS No.: 1020718-71-1

Cat. No.: B1386554

Get Quote

CAS Registry Number: 1020718-71-1 Formula: C₁₂H₉ClN₂O₂ Molecular Weight: 248.67 g/mol

Document ID: TSG-CPMBA-2026-v1[1]

Executive Summary & Application Context
This guide outlines the technical safety, stability, and handling protocols for 4-(6-
Chloropyrazin-2-yl)-3-methylbenzoic acid. This compound is a specialized biaryl building

block used primarily in medicinal chemistry for the synthesis of kinase inhibitors and other

heterocyclic drug candidates.

Critical Technical Insight: The molecule features two distinct reactive centers: a carboxylic acid

(C-3) and an electrophilic chloropyrazine moiety. While the acid functionality dictates solubility

and salt formation, the chlorine atom at the 6-position of the pyrazine ring is highly susceptible

to Nucleophilic Aromatic Substitution (SnAr). This reactivity profile is the primary driver for both

its utility in drug synthesis and its toxicological hazards (potential for protein haptenization).

Physicochemical Profile
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Property Value / Description Technical Note

Appearance Off-white to pale yellow solid

Color change to dark yellow

indicates degradation

(oxidation/hydrolysis).

Melting Point >200°C (Predicted)
High lattice energy typical of

biaryl acids.

Solubility
DMSO, DMF, MeOH

(Moderate)

Poor solubility in water/non-

polar solvents unless

deprotonated.

Acidity (pKa)
~4.0 - 4.5 (Benzoic acid

moiety)

Forms stable salts with

inorganic bases (NaOH,

K₂CO₃).

LogP ~2.5 (Estimated)
Moderate lipophilicity; potential

for membrane permeability.

Hazard Identification & Toxicology (GHS)
Based on structural alerts and analog data (Chloropyrazines/Benzoic Acids).

Core Hazards[2]
Skin/Eye Irritation (Category 2/2A): The acidic nature combined with the heteroaromatic ring

causes direct tissue irritation.

Skin Sensitization (Category 1B - Potential): Electrophilic chloropyrazines can react with

cysteine residues in skin proteins, potentially leading to allergic contact dermatitis upon

repeated exposure.

STOT-SE (Category 3): Respiratory irritation if dust is inhaled.

Reactivity Alerts
SnAr Susceptibility: The C-Cl bond is activated by the pyrazine nitrogens. Contact with

strong nucleophiles (amines, thiols) can result in rapid exothermic substitution.
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Incompatibilities: Strong oxidizers, strong bases (hydrolysis risk), and nucleophilic solvents

(e.g., alcohols with base) which may displace the chloride.

Reactivity & Stability Logic (Expertise Section)
Understanding the reactivity of the chloropyrazine ring is crucial for safety and yield

preservation. The chlorine atom is not inert; it is a "loaded spring" intended for downstream

functionalization.

Mechanism of Instability/Reactivity
The electron-deficient pyrazine ring makes the carbon attached to the chlorine highly

electrophilic.

Hydrolysis Risk: In the presence of strong aqueous base and heat, the Cl can be displaced

by OH⁻, rendering the material useless.

Nucleophilic Attack: Accidental exposure to amines during storage will lead to impurity

formation.

Visualization: Reactivity Pathways
The following diagram illustrates the chemical stability profile and potential degradation

pathways.

Figure 1: Reactivity profile showing SnAr susceptibility (Yellow) vs. Hydrolysis (Red).
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Safe Handling Protocols
Engineering Controls

Primary Containment: Handle exclusively in a certified chemical fume hood.

Dust Control: Use a static-dissipative weighing enclosure if handling >10g. The powder can

be electrostatic.

HEPA Filtration: Required for vacuum lines to prevent particulate release.[2]

Personal Protective Equipment (PPE) Matrix
Body Part Hazard Recommended Protection

Respiratory Irritating Dust
N95 (minimum) or P100

respirator if outside hood.

Eyes Corrosive/Irritant
Chemical splash goggles

(ANSI Z87.1).

Hands Permeation/Sensitization

Double gloving: Nitrile (outer)

over Latex/Nitrile (inner).

Change immediately upon

contamination.

Body Particulate Contamination
Tyvek® lab coat or sleeve

covers for bulk handling.[2]

Operational Workflow: Weighing & Transfer
To minimize exposure and hydrolysis risk, follow this decision logic:
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Figure 2: Handling decision tree emphasizing dust control and solvent compatibility.
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Emergency Response
First Aid
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Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention

(suspect sensitization).

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

permeability).

Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[3][4] The acidity requires

thorough irrigation.

Spill Cleanup (Self-Validating Protocol)
Step 1: Evacuate immediate area if dust is airborne.

Step 2: Don full PPE (Double gloves, Goggles, N95).

Step 3:Wet Sweep Method: Cover spill with a paper towel dampened with water (or PEG-

400) to prevent dust generation.

Step 4: Neutralization is not recommended directly on the pile to avoid heat generation.

Scoop into a waste container.

Step 5: Wipe surface with 1% Sodium Bicarbonate solution (neutralizes acid residue), then

water.

Storage & Stability
Temperature: 2-8°C (Refrigerated).

Atmosphere: Store under inert gas (Argon/Nitrogen) is recommended but not strictly required

unless in solution.

Container: Amber glass to prevent potential photo-degradation of the pyrazine ring.

Shelf Life: Re-test purity (HPLC) every 12 months. Look for hydrolysis product (des-chloro

analog).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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